Cas no 91169-77-6 (1H-BENZOTRIAZOLE, 5-CHLORO-6-FLUORO-1-METHYL-)

1H-BENZOTRIAZOLE, 5-CHLORO-6-FLUORO-1-METHYL- is a synthetic organic compound with significant applications in pharmaceuticals and materials science. This compound offers a unique balance of stability and reactivity, making it an attractive building block for novel drug candidates and advanced materials. Its structural features, including the chloro and fluoro substituents, contribute to its distinctive properties, such as enhanced solubility and selectivity in various chemical reactions.

1H-BENZOTRIAZOLE, 5-CHLORO-6-FLUORO-1-METHYL- structure

91169-77-6 structure

Product Name:1H-BENZOTRIAZOLE, 5-CHLORO-6-FLUORO-1-METHYL-

CAS No:91169-77-6

MF:C₇H₅ClFN₃

MW:185.586103200912

CID:3217395

PubChem ID:13325908

Update Time:2025-06-25

1H-BENZOTRIAZOLE, 5-CHLORO-6-FLUORO-1-METHYL- Chemical and Physical Properties

Names and Identifiers

- 1H-BENZOTRIAZOLE, 5-CHLORO-6-FLUORO-1-METHYL-
- SCHEMBL10777056
- 91169-77-6
- 5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole
- EN300-6750131
- Inchi： 1S/C7H5ClFN3/c1-12-7-3-5(9)4(8)2-6(7)10-11-12/h2-3H,1H3
- InChI Key： MODUPEALGXVUOI-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2=C(C=1)N=NN2C)F

Computed Properties

Exact Mass: 185.0156030g/mol
Monoisotopic Mass: 185.0156030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 30.7Å²

1H-BENZOTRIAZOLE, 5-CHLORO-6-FLUORO-1-METHYL- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6750131-0.05g	5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole	91169-77-6	95.0%	0.05g	$707.0	2025-03-13
Enamine	EN300-6750131-0.1g	5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole	91169-77-6	95.0%	0.1g	$741.0	2025-03-13
Enamine	EN300-6750131-0.25g	5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole	91169-77-6	95.0%	0.25g	$774.0	2025-03-13
Enamine	EN300-6750131-0.5g	5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole	91169-77-6	95.0%	0.5g	$809.0	2025-03-13
Enamine	EN300-6750131-1.0g	5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole	91169-77-6	95.0%	1.0g	$842.0	2025-03-13
Enamine	EN300-6750131-2.5g	5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole	91169-77-6	95.0%	2.5g	$1650.0	2025-03-13
Enamine	EN300-6750131-5.0g	5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole	91169-77-6	95.0%	5.0g	$2443.0	2025-03-13
Enamine	EN300-6750131-10.0g	5-chloro-6-fluoro-1-methyl-1H-1,2,3-benzotriazole	91169-77-6	95.0%	10.0g	$3622.0	2025-03-13